4-methoxy-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 4-methoxy-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C18H26N2O2S/c1-22-17-4-2-15(3-5-17)18(21)19-12-14-6-9-20(10-7-14)16-8-11-23-13-16/h2-5,14,16H,6-13H2,1H3,(H,19,21)
• InChI Key: OAOISRSCOHENNS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCC2CCN(CC2)C3CCSC3
• Molecular Formula: C18H26N2O2S
• Molecular Weight: 334.5 g/mol
• CAS No.: 2034571-96-3

Description

4-methoxy-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzamide, also known as MTPE, is a chemical compound that has been studied for its potential use in scientific research. This compound is a member of the benzamide class of compounds, which are known to have a variety of biological activities. The purpose of

Mechanism of Action

The mechanism of action of 4-methoxy-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzamide is not fully understood, but it is believed to involve the modulation of certain receptors in the brain. Specifically, it has been found to have an affinity for the sigma-1 receptor, which is involved in a variety of physiological processes, including pain perception, memory, and mood regulation.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of certain receptors in the brain, which can affect a variety of physiological processes. It has also been found to have analgesic effects, meaning it can reduce pain perception.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methoxy-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzamide in lab experiments is its ability to modulate the activity of certain receptors in the brain. This can be useful for studying the function of these receptors and their role in various physiological processes. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 4-methoxy-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzamide. One area of interest is its potential use as a therapeutic agent for the treatment of pain. It has also been suggested that it may have potential as a treatment for certain psychiatric disorders, such as depression and anxiety. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research and medicine.

Synthesis Methods

The synthesis of 4-methoxy-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzamide involves the reaction of 4-methoxybenzoyl chloride with N-(1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methylamine. The reaction is carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is purified by column chromatography to obtain the final product.

Scientific Research Applications

4-methoxy-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzamide has been studied for its potential use in scientific research. It has been found to have a variety of biological activities, including the ability to modulate the activity of certain receptors in the brain. This makes it a potentially useful tool for studying the function of these receptors and their role in various physiological processes.